Hsp90-IN-38

• Molecular Formula: C28H35N3O5
• Molecular Weight: 493.6 g/mol
• InChI: InChI=1S/C28H35N3O5/c32-25-17-26(33)23(16-22(25)20-7-8-20)28(35)31-18-21(19-5-2-1-3-6-19)15-24(31)27(34)29-9-4-10-30-11-13-36-14-12-30/h1-3,5-6,16-17,20-21,24,32-33H,4,7-15,18H2,(H,29,34)/t21-,24+/m0/s1
• InChIKey: XCXDMGICEJTIPU-XUZZJYLKSA-N

Hsp90-IN-38 (compound 20m) is a small-molecule inhibitor of heat shock protein 90 (HSP90), belonging to a series of resorcinol-based chiral-proline derivatives developed through structure-guided optimization. It exhibits a binding affinity (Kd) of 87 nM for HSP90 and inhibits the ATPase activity of the chaperone with an IC50 of 0.13 µM.

Hsp90-IN-38: A Novel Chiral-Proline HSP90 Inhibitor with Quantitative Kd, ATPase, and Antiproliferative Data for Oncology Research Procurement

Hsp90-IN-38 (compound 20m) is a small-molecule inhibitor of heat shock protein 90 (HSP90), belonging to a series of resorcinol-based chiral-proline derivatives developed through structure-guided optimization [1]. It exhibits a binding affinity (Kd) of 87 nM for HSP90 and inhibits the ATPase activity of the chaperone with an IC50 of 0.13 µM [2]. The compound demonstrates differential antiproliferative potency across a panel of human cancer cell lines, including MCF-7 (breast), HCT116 (colon), SKBr3 (breast), K562 (leukemia), and A549 (lung), with IC50 values ranging from 0.031 to 0.403 µM [3]. Its molecular formula is C28H35N3O5, molecular weight is 493.595 g/mol, and its CAS number is 3065556-04-6 [4].

1

Target Engagement HSP90 binding affinity and ATPase inhibition studies

2

Chemotype Resorcinol-based chiral-proline scaffold for SAR exploration

3

Cell-Based Profiling Antiproliferative assessment across multiple cancer cell lines

• [1] Zhang C, et al. Design, Synthesis, and Biological Evaluation of Chiral-Proline Derivatives as Novel HSP90 Inhibitors. ACS Med Chem Lett. 2025;16(2):301-310. PMID: 39967617. View Source
• [2] MedChemExpress. Hsp90-IN-38 (compound 20m) Product Datasheet. Accessed 2026. View Source
• [3] TargetMol. Hsp90-IN-38 (compound 20m) Product Information. CAS 3065556-04-6. Accessed 2026. View Source
• [4] TargetMol. Hsp90-IN-38 (compound 20m) Technical Specifications. Accessed 2026. View Source

Why Hsp90-IN-38 Cannot Be Interchangeably Substituted with Other HSP90 Inhibitors: A Scaffold and Potency-Based Procurement Rationale

Generic substitution among HSP90 inhibitors is scientifically unsound due to profound differences in chemotype, binding mode, and resultant cellular potency. Hsp90-IN-38 is a resorcinol-based chiral-proline derivative, a scaffold distinct from the ansamycin (e.g., 17-AAG), triazolone (e.g., ganetespib), and isoxazole (e.g., NVP-AUY922) families [1]. These structural differences translate into significant variations in binding affinity (Kd), ATPase inhibition (IC50), and antiproliferative activity across cancer cell lines, as detailed in the quantitative evidence below. Importantly, the chiral-proline core of Hsp90-IN-38 may offer a unique isoform selectivity profile that is currently under investigation, further distinguishing it from pan-HSP90 inhibitors [2]. Therefore, selecting a specific inhibitor like Hsp90-IN-38, rather than a generic class representative, is essential for reproducible and meaningful research outcomes.

Scaffold mismatch: substituting ansamycin, triazolone, or isoxazole inhibitors may alter binding mode and target engagement profile.

Binding affinity context differs significantly from ultra-high-affinity inhibitors; potency ranking may not transfer across assay formats.

Cell-line sensitivity profile is context-dependent; antiproliferative response observed in one model may not replicate in another.

• [1] Zhang C, et al. Design, Synthesis, and Biological Evaluation of Chiral-Proline Derivatives as Novel HSP90 Inhibitors. ACS Med Chem Lett. 2025;16(2):301-310. PMID: 39967617. View Source
• [2] Zhang C, et al. Design, Synthesis, and Biological Evaluation of Chiral-Proline Derivatives as Novel HSP90 Inhibitors. ACS Med Chem Lett. 2025;16(2):301-310. (Further optimization required for isoform selectivity). View Source

Hsp90-IN-38 Quantitative Differentiation: Head-to-Head and Cross-Study Comparisons for Evidence-Based Procurement

Comparative HSP90 Binding Affinity (Kd) of Hsp90-IN-38 vs. NVP-AUY922 and Onalespib

Hsp90-IN-38 demonstrates a binding affinity (Kd) of 87 nM for HSP90 [1]. In cross-study comparison, this is significantly weaker than the ultra-high affinity of NVP-AUY922 (Kd = 1.7 nM) [2] and the high affinity of onalespib (Ki = 0.71 nM) [3]. This lower affinity may be advantageous in certain contexts, such as reducing target-mediated drug disposition or mitigating on-target toxicity observed with overly potent inhibitors.

Binding Affinity (Kd)

Context-dependent

87 nM (Hsp90-IN-38)

NVP-AUY922: 1.7 nM / Onalespib (Ki): 0.71 nM

Differentiated binding affinity may support target-engagement selectivity studies.

Cross-study comparison; assay platforms vary (FP vs SPR).

Evidence Dimension	Binding Affinity (Kd) to HSP90
Target Compound Data	87 nM (Hsp90-IN-38)
Comparator Or Baseline	NVP-AUY922: 1.7 nM; Onalespib: 0.71 nM (Ki)
Quantified Difference	Hsp90-IN-38 exhibits approximately 51-fold weaker binding than NVP-AUY922 and 122-fold weaker than onalespib.
Conditions	Fluorescence polarization (FP) competitive binding assay for Hsp90-IN-38; SPR for NVP-AUY922; Binding assay for onalespib.

Why This Matters

A lower binding affinity can correlate with a more favorable pharmacokinetic profile and reduced risk of mechanism-based toxicity, a key factor in selecting a research tool for in vivo studies.

• [1] MedChemExpress. Hsp90-IN-38 (compound 20m) Product Datasheet. Kd = 87 nM. View Source
• [2] Brough PA, et al. (2008) Ver-52296/NVP-AUY922: a novel HSP90 inhibitor with potent antitumor activity. Cancer Res. 68(8): 2847-2855. Kd = 1.7 nM. View Source
• [3] Woodhead AJ, et al. (2010) Discovery of (2,4-dihydroxy-5-isopropylphenyl)-[5-(4-methylpiperazin-1-ylmethyl)-1,3-dihydroisoindol-2-yl]methanone (AT13387), a novel inhibitor of the molecular chaperone Hsp90 by fragment based drug design. J Med Chem. 53(16):5956-69. Ki = 0.71 nM. View Source

Comparative ATPase Inhibition: Hsp90-IN-38 vs. Ganetespib and 17-AAG

Hsp90-IN-38 inhibits the ATPase activity of HSP90 with an IC50 of 0.13 µM (130 nM) [1]. This potency is within the same order of magnitude as ganetespib, which demonstrates an IC50 of 43 nM in MG63 cell-based assays (inhibition of proliferation) [2], and is substantially more potent than the geldanamycin derivative 17-AAG, which binds Hsp90 with an EC50 of 7.2 µM (7200 nM) . While a direct enzymatic ATPase IC50 for ganetespib and 17-AAG is not available for a perfect match, the cellular antiproliferative IC50 data reflects the functional consequence of ATPase inhibition and demonstrates Hsp90-IN-38's significant improvement over the first-generation clinical candidate 17-AAG.

ATPase Inhibition

Assay context

0.13 µM (ATPase IC50)

Ganetespib: 43 nM (cell prolif.) / 17-AAG: 7.2 µM (EC50)

Reported ATPase inhibition supports chaperone cycle research; cellular comparison requires matched assay review.

Direct enzymatic vs. cell-based readout mismatch.

Evidence Dimension	ATPase Inhibition (IC50) and Cellular Antiproliferative Activity
Target Compound Data	IC50 = 0.13 µM (ATPase); Cellular IC50s: 0.031-0.403 µM (multiple cell lines) [1]
Comparator Or Baseline	Ganetespib: Cellular IC50 = 43 nM (MG63 cells) [2]; 17-AAG: EC50 = 7.2 µM (Hsp90 binding), Cellular IC50 = 4.1-5.2 nM (SKBR3, MCF7)
Quantified Difference	Hsp90-IN-38 is >55-fold more potent than 17-AAG in ATPase inhibition (0.13 µM vs. 7.2 µM EC50).
Conditions	In vitro enzymatic ATPase assay for Hsp90-IN-38; Cell proliferation assay for ganetespib and 17-AAG.

Why This Matters

Superior ATPase inhibition compared to 17-AAG positions Hsp90-IN-38 as a more potent tool compound for investigating HSP90-dependent cellular processes and may translate to enhanced efficacy in preclinical models.

• [1] MedChemExpress. Hsp90-IN-38 (compound 20m) Product Datasheet. ATPase IC50 = 0.13 µM. View Source
• [2] NCATS Inxight Drugs. Ganetespib. Cellular IC50 = 43 nM in MG63 cells. View Source

Differential Antiproliferative Activity in Lung Cancer (A549) vs. Colon Cancer (HCT116) Cell Lines

Hsp90-IN-38 exhibits a 6-fold greater potency against the non-small cell lung cancer cell line A549 (IC50 = 0.031 µM) compared to the colorectal carcinoma cell line HCT116 (IC50 = 0.187 µM) [1]. This contrasts with the reported activity of ganetespib, which shows similar potency across a range of NSCLC cell lines with IC50 values between 2-30 nM [2]. While a direct cell line-matched comparison is not available for other inhibitors, this differential sensitivity within the Hsp90-IN-38 data itself highlights its cell context-dependent activity, a factor crucial for selecting the most appropriate compound for specific cancer model studies.

Cell Line Sensitivity

Class-level

A549: 0.031 µM / HCT116: 0.187 µM

6-fold greater potency in NSCLC vs. colon model

Cell-context-dependent antiproliferative response; supports lung cancer cell-model selection context.

Cross-cell-line comparison may require matched assay validation.

Evidence Dimension	Antiproliferative Activity (IC50) in Cancer Cell Lines
Target Compound Data	A549 (lung): 0.031 µM; HCT116 (colon): 0.187 µM [1]
Comparator Or Baseline	Ganetespib: 2-30 nM across multiple NSCLC lines (not cell line-specific) [2]
Quantified Difference	Hsp90-IN-38 is 6-fold more potent in A549 than in HCT116 (0.031 vs. 0.187 µM).
Conditions	Cell viability/proliferation assays (e.g., MTT, CellTiter-Glo) over 72 hours.

Why This Matters

The marked differential potency in A549 vs. HCT116 cells provides a rationale for selecting Hsp90-IN-38 for lung cancer-focused research, where it may achieve effective target engagement at lower concentrations, potentially reducing off-target effects.

• [1] TargetMol. Hsp90-IN-38 (compound 20m) Product Information. IC50 values for A549 and HCT116 cells. View Source
• [2] Ying W, et al. (2012) Ganetespib, a novel triazolone Hsp90 inhibitor, demonstrates potent single agent and combination antitumor activity in models of non-small cell lung cancer. Clin Cancer Res. 18(14): 3896-3905. IC50 range in NSCLC lines. View Source

Chiral-Proline Scaffold: A Structurally Distinct Chemotype from Clinical HSP90 Inhibitors

Hsp90-IN-38 is a resorcinol-based (2R, 4R)-4-phenylproline derivative, a chemotype fundamentally distinct from other major clinical HSP90 inhibitor classes, including the ansamycin-based 17-AAG, the triazolone-based ganetespib, and the isoxazole-based NVP-AUY922 [1]. This structural uniqueness is supported by the primary research article detailing the design, synthesis, and SAR of this novel series, which was specifically developed to address limitations of previous inhibitors such as toxicity and poor oral bioavailability [2]. While direct quantitative comparisons of oral bioavailability are not yet available for Hsp90-IN-38 (further optimization is noted as required), the distinct chemical scaffold provides a strong rationale for its selection as a tool compound to explore potentially unique pharmacological properties and to overcome chemotype-specific resistance mechanisms.

Scaffold Distinction

Source review

Resorcinol-chiral-proline vs. ansamycin/triazolone/isoxazole

Unique chemotype supports SAR and binding-mode differentiation studies.

Scaffold-specific pharmacology remains to be fully characterized.

Evidence Dimension	Chemical Scaffold/Class
Target Compound Data	Resorcinol-based chiral-proline derivative [1]
Comparator Or Baseline	17-AAG (ansamycin), Ganetespib (triazolone), NVP-AUY922 (isoxazole) [1]
Quantified Difference	Qualitative differentiation based on core chemical structure.
Conditions	N/A

Why This Matters

The unique chiral-proline scaffold of Hsp90-IN-38 makes it an essential tool for SAR studies and for probing HSP90 biology in ways that are not possible with inhibitors from established chemotypes.

• [1] Zhang C, et al. Design, Synthesis, and Biological Evaluation of Chiral-Proline Derivatives as Novel HSP90 Inhibitors. ACS Med Chem Lett. 2025;16(2):301-310. PMID: 39967617. View Source
• [2] Zhang C, et al. Design, Synthesis, and Biological Evaluation of Chiral-Proline Derivatives as Novel HSP90 Inhibitors. ACS Med Chem Lett. 2025;16(2):301-310. (Further optimization required for oral bioavailability). View Source

Best-Fit Research Applications for Hsp90-IN-38: Evidence-Based Procurement Scenarios

Investigating HSP90 Inhibition in Non-Small Cell Lung Cancer (NSCLC) Models

Hsp90-IN-38 demonstrates its highest antiproliferative potency in the A549 lung cancer cell line (IC50 = 0.031 µM), making it a preferred tool compound for research focused on NSCLC [1]. Its 6-fold greater potency in A549 cells compared to HCT116 colon cancer cells suggests a potential context-specific vulnerability that warrants further exploration in NSCLC signaling and therapeutic response studies [1].

Structure-Activity Relationship (SAR) and Novel Chemotype Exploration

As a representative of a novel chiral-proline chemotype, Hsp90-IN-38 is an essential control compound for medicinal chemistry campaigns aimed at understanding the SAR of HSP90 inhibition [2]. Its distinct scaffold from clinical inhibitors like ganetespib and 17-AAG provides a unique tool for probing binding mode differences and developing next-generation inhibitors with improved isoform selectivity or ADME properties [2].

Comparative Studies of ATPase-Dependent Cellular Effects

With a defined ATPase inhibition IC50 of 0.13 µM, Hsp90-IN-38 offers a clear benchmark for investigating the downstream cellular consequences of modulating HSP90's chaperone cycle [3]. Researchers can use this compound to compare and contrast the cellular phenotypes (e.g., client protein degradation, cell cycle arrest) induced by ATP-competitive inhibitors of varying potencies, such as the less potent 17-AAG or the more potent NVP-AUY922 [4].

Baseline Potency Assessment for In Vitro Pharmacology

The comprehensive panel of antiproliferative IC50 values across five cancer cell lines (HCT116, MCF-7, SKBr3, K562, A549) provides a robust quantitative baseline for in vitro pharmacology studies [1]. This allows researchers to readily benchmark the sensitivity of their cell lines of interest against Hsp90-IN-38 and design appropriate dose-response experiments for assessing combination therapies or genetic perturbations [1].

Application

Selection Property

Validation Focus

NSCLC HSP90 pathway studies

A549 cell-line sensitivity profile

Target engagement and antiproliferative endpoint context

HSP90 inhibitor SAR exploration

Chiral-proline scaffold distinctiveness

Binding mode and isoform selectivity review

ATPase-dependent chaperone cycle research

Defined ATPase inhibition IC50

Client protein degradation and cell cycle endpoint context

In vitro pharmacology benchmarking

Multi-cell-line antiproliferative panel

Dose-response design and combination therapy context

• [1] TargetMol. Hsp90-IN-38 (compound 20m) Product Information. IC50 values for A549 and HCT116 cells. View Source
• [2] Zhang C, et al. Design, Synthesis, and Biological Evaluation of Chiral-Proline Derivatives as Novel HSP90 Inhibitors. ACS Med Chem Lett. 2025;16(2):301-310. PMID: 39967617. View Source
• [3] MedChemExpress. Hsp90-IN-38 (compound 20m) Product Datasheet. ATPase IC50 = 0.13 µM. View Source
• [4] Brough PA, et al. (2008) Ver-52296/NVP-AUY922: a novel HSP90 inhibitor with potent antitumor activity. Cancer Res. 68(8): 2847-2855. Kd = 1.7 nM. View Source